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Compound of Interest

Compound Name: Tungsten-186

Cat. No.: B077642

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental nuclear characteristics
of Tungsten-186 (16W). The information presented is intended to support research and
development activities, particularly in fields such as nuclear medicine, radiopharmaceutical
production, and materials science.

General and Nuclear Properties

Tungsten-186 is one of the five naturally occurring isotopes of tungsten. It is classified as an
observationally stable isotope, meaning it has not been observed to decay, though it is
theoretically capable of radioactive decay over extremely long timescales.[1][2] It is the second
most abundant tungsten isotope.[3]

The core nuclear properties of Tungsten-186 are summarized in the table below, providing a
consolidated source of key quantitative data.
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Property Value Units

Symbol 186\

Atomic Number (2) 74

Neutron Number (N) 112

Mass Number (A) 186

Natural Abundance 28.43 (19) %

Isotopic Mass 185.9543641 Da

Half-life Observationally Stable (> 4 x years
102 years)

Theoretical Half-life 2.7 x10%° years

Nuclear Spin (1) 0

Parity +

Mass Excess -42.509542 MeV

Binding Energy per Nucleon 7.988607 MeV

Magnetic Dipole Moment 0 pUN

Electric Quadrupole Moment 0 barn

[Sources:[1][3][4][5][6]]

Isotopic Stability and Decay Characteristics

While considered stable for all practical purposes, theoretical models predict that Tungsten-

186 could undergo decay via alpha (a) emission or double beta (23~) decay.[7][8] The half-life

for these processes is exceptionally long, exceeding the current age of the universe by many

orders of magnitude, which is why its decay has not been experimentally confirmed.[1]

o Alpha (a) Decay (Theoretical): Tungsten-186 is predicted to be capable of decaying into

Hafnium-182 (182Hf) through the emission of an alpha particle.[7][8]
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o Decay Energy: 1.12411 MeV[7]

e Double Beta (23~) Decay (Theoretical): It could also potentially decay into Osmium-186
(18%0s) via double beta decay.[7]

o Decay Energy: 489.94 keV[7]

The extreme stability of 286W makes it a non-radioactive and safe material to handle under
standard laboratory conditions.

Tungsten-186 (185W)
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Osmium-186 (18°0s)

Theoretical decay pathways for Tungsten-186.

Key Applications in Research and Medicine

The primary application of enriched Tungsten-186 is in the production of the radioisotope
Tungsten-188 (188W).[3][9] This is a critical precursor in nuclear medicine for generating the
therapeutic radionuclide Rhenium-188 (188Re).[6][9]

Production of Rhenium-188: Tungsten-186 serves as the target material in a nuclear reactor.
Through a sequence of two neutron capture events (n,y), it is transmuted into Tungsten-188.
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o First Neutron Capture: 186W + n - 187W +y
e Second Neutron Capture: 137W + n — 188W +y

The resulting 188W has a half-life of 69.4 days and decays to Rhenium-188.[1] This parent-
daughter isotope pair is used in a device known as a 188W/188Re generator. The longer half-life
of the parent 188W allows for a continuous supply of the short-lived therapeutic daughter, 188Re
(half-life ~17 hours), which can be "milked" or eluted from the generator for clinical use.[3]
Rhenium-188 is a beta-emitter used in therapies for cancer and other medical conditions.[9]

Radioactive Tungsten-183
(Parent Isotope}

Stable Tungsten-186 )
Half-life: 69.4 days

Target Material
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Workflow for the production of therapeutic Rhenium-188 from Tungsten-186.

Experimental Methodologies

The determination of the nuclear properties of Tungsten-186 involves a range of sophisticated
experimental techniques. While detailed, step-by-step laboratory protocols are specific to the
institution and experiment, the fundamental principles of these methods are outlined below.

e Principle: Mass spectrometry is the primary technique used to determine the natural
abundance and precise atomic mass of isotopes.

o Methodology Overview:

o lonization: A sample of natural tungsten is vaporized and ionized to create positively
charged ions.

o Acceleration: The ions are accelerated by an electric field to give them all the same kinetic
energy.

o Deflection: The accelerated ions then enter a magnetic field, which deflects them. The
degree of deflection is inversely proportional to the mass-to-charge ratio of the ion.
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o Detection: A detector measures the position and intensity of the deflected ions. Lighter
isotopes (like 182W) are deflected more than heavier ones (like 18*W). The relative intensity
of the ion beam at each mass position gives the isotopic abundance.

e Principle: Nuclear spin and parity are determined by studying the angular distribution of
particles from nuclear reactions or the energies of emitted gamma rays.

o Methodology Overview (e.g., using Polarized Deuterons):
o Target Preparation: A thin foil of enriched Tungsten-186 is prepared as a target.

o Particle Bombardment: The target is bombarded with a beam of particles, such as
polarized deuterons (in a (d,p) reaction), where the spins of the deuterons are aligned in a
specific direction.[10]

o Reaction and Detection: The incoming deuteron interacts with a 18W nucleus, and an
outgoing proton is produced, leaving the nucleus in an excited state. The angular
distribution and polarization of these outgoing protons are measured.

o Analysis: The observed angular distribution patterns are compared with theoretical
predictions from nuclear models (like the Distorted Wave Born Approximation - DWBA).
[10] The specific pattern is uniquely characteristic of the spin and parity of the final nuclear
state.

e Principle: For extremely long-lived isotopes like Tungsten-186, direct observation of decay is
impractical. Instead, experiments are designed to detect the rare decay products over a long
period in a low-background environment.

o Methodology Overview (for Alpha Decay):

o Low-Background Environment: The experiment is conducted deep underground to shield it
from cosmic rays, which would create interfering background signals.

o High-Purity Sample: A sample of tungsten with a known mass is used.

o Sensitive Detectors: Highly sensitive detectors, such as cryogenic scintillating bolometers,
are used.[11] These detectors can measure the tiny amount of energy deposited by a
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single alpha particle with high precision.

o Long-Term Measurement: The detector runs continuously for months or years, searching
for energy depositions that match the expected Q-value of the theoretical alpha decay of
186\\V, The absence of a statistically significant signal above the background allows
researchers to set a lower limit on the half-life.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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